![molecular formula C20H22O7 B1668573 Chavibetol CAS No. 501-19-9](/img/structure/B1668573.png)
Chavibetol
Overview
Description
Chavibetol is an organic chemical compound of the phenylpropanoid class . It is one of the primary constituents of the essential oil from the leaves of the betel plant (Piper betel) and catatia . It is an aromatic compound with a spicy odor . It is also found in the essential oil of Pimenta pseudocaryophyllus leaf .
Synthesis Analysis
This compound has been isolated from the essential oil of Pimenta pseudocaryophyllus leaf . A high-performance liquid chromatography (HPLC) method was developed for the simultaneous isolation of this compound and methyleugenol from the crude essential oil of P. pseudocaryophyllus leaves .Molecular Structure Analysis
The molecular formula of this compound is C10H12O2 . It has an average mass of 164.201 Da and a monoisotopic mass of 164.083725 Da .Chemical Reactions Analysis
This compound has been used in bioassays against stored insect pests .Physical And Chemical Properties Analysis
This compound has a molar mass of 164.204 g·mol−1 . It has a density of 1.06 g/cm3 and a boiling point of 254 °C .Scientific Research Applications
Isolation and Purity Enhancement
- Chavibetol has been isolated from the essential oil of leaves of Pimenta pseudocaryophyllus using high-speed counter-current chromatography (CCC) and high-performance liquid chromatography (HPLC), achieving high purity and mass recovery. These methods are significant for obtaining this compound for further research and applications due to their efficiency and effectiveness (Santos et al., 2009), (Niculau et al., 2018).
Antioxidant Properties
- This compound has been identified as a key odorant and antioxidant in the betel (Piper betle L., Bangla cultivar) oil. Its antioxidant properties were highlighted in a study using 1H quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy, emphasizing this compound's potential in food chemistry and as a natural flavouring agent (Kemprai et al., 2020).
Quantitative Analysis in Herbal Extracts
- This compound's presence has been quantitatively analyzed in Piper betle extracts. A study developed an HPLC method for this purpose, highlighting its significance in traditional herbal remedies and potential bioactivities like antimicrobial, antibacterial, antifungal, antioxidant, and anti-inflammatory (Mohamad et al., 2013).
Seasonal Variation in Essential Oils
- Research on the seasonal variation of volatile constituents from leaves of Pimenta pseudocaryophyllus showed that this compound is a major component present in all samples throughout the year. This study provides insights into the best times for harvesting and extracting this compound for optimal yield and purity (Barata et al., 2011).
Protective Activity in Biological Systems
- The protective activity of Piper betel ethanolic extract(containing this compound) against photosensitization-induced damages to lipids and proteins in rat liver mitochondria has been explored. This study underscores this compound's role in preventing oxidative damage, highlighting its potential for therapeutic applications in conditions involving oxidative stress (Bhattacharya et al., 2007).
Applications in Diabetes Research
- This compound is not directly linked to diabetes research, but its antioxidant properties could be relevant in the context of oxidative stress associated with diabetes. For instance, studies on chamomile tea, which possesses antioxidant characteristics similar to those found in this compound, show beneficial effects on glycemic control and antioxidant status in patients with type 2 diabetes mellitus (Zemestani et al., 2016), (Kato et al., 2008).
Mechanism of Action
Target of Action
Chavibetol, an organic chemical compound of the phenylpropanoid class , primarily targets thyroid peroxidase (TPO) . TPO is an enzyme involved in the synthesis of thyroid hormones, which play a crucial role in metabolism, growth, and development.
Mode of Action
This compound interacts with its target, TPO, and alters its expression . This interaction leads to a normalization of various indices in thyrotoxic rats, including TPO . The compound’s mode of action may also involve surface interaction with the bacterial cell wall and membrane, leading to alterations in the primary structure of the cell wall, ultimately causing pore formation and degradation of bacterial components .
Biochemical Pathways
This compound affects the biochemical pathways related to thyroid hormone synthesis. It influences the activities of hepatic 5′mono-deiodinase-I, glucose-6-phosphatase, sodium-potassium-ATPase, and lipid peroxidation, and it also impacts cellular antioxidants . These changes in enzyme activities and antioxidant levels are part of the compound’s mechanism of action.
Result of Action
The result of this compound’s action is the normalization of various indices in thyrotoxic rats, including TPO . This suggests its potential to correct thyrotoxicosis. Moreover, this compound has been found to inhibit microbial growth and damage various gram-positive and gram-negative bacteria as well as various fungus species .
Action Environment
The action of this compound can be influenced by environmental factors. For instance, the presence of this compound in chewing saliva samples has been found to protect against photosensitization-mediated lipid peroxidation in rodent liver mitochondria . This suggests that the compound’s action, efficacy, and stability can be influenced by the environment in which it is consumed or applied.
Future Directions
properties
IUPAC Name |
2-methoxy-5-prop-2-enylphenol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12O2/c1-3-4-8-5-6-10(12-2)9(11)7-8/h3,5-7,11H,1,4H2,2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NPBVQXIMTZKSBA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CC=C)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70198206 | |
Record name | Chavibetol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70198206 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
501-19-9 | |
Record name | Chavibetol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=501-19-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Chavibetol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000501199 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Chavibetol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70198206 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | CHAVIBETOL | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/OE7NQ16G4D | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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